Cas no 2228340-45-0 (3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2228340-45-0
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 5760899
• PubChem ID: 165835303
• Update Time: 2025-05-19

3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1943700
• 3-(3-chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid
• 2228340-45-0
• 3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid

• Inchi： 1S/C9H5ClF4O2/c10-4-1-2-5(11)7(8(4)12)9(13,14)3-6(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： YSOOHNKXPFFQBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(CC(=O)O)(F)F)F

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228340-45-0)

3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228340-45-0) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluorophenyl ring and a difluoropropanoic acid moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The compound’s CAS number 2228340-45-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its chloro-difluorophenyl group enhances lipophilicity, a property highly sought after in the development of CNS-targeting therapeutics. Recent studies highlight its role in optimizing fluorine-containing drugs, a trending topic in medicinal chemistry due to fluorine’s ability to enhance bioavailability and binding affinity.

In agrochemical applications, 3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid is explored as a precursor for herbicides and fungicides. The difluoropropanoic acid segment contributes to its metabolic resistance, a key factor in designing sustainable crop protection agents. This aligns with the growing demand for eco-friendly pesticides, a hot topic in agricultural science.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or electrophilic fluorination, methods frequently discussed in organic chemistry forums. Its multifluorinated structure also makes it a candidate for PET imaging probes, addressing the rising interest in diagnostic tools for neurodegenerative diseases.

From a commercial perspective, suppliers of CAS 2228340-45-0 emphasize its high purity (>98%) and scalability, catering to the pharmaceutical industry’s need for reliable intermediates. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, a practice underscored in current GMP compliance discussions.

Environmental and safety profiles of 3-(3-Chloro-2,6-difluorophenyl)-3,3-difluoropropanoic acid are under scrutiny, reflecting broader concerns about green chemistry. Its biodegradability and non-toxic metabolites are active research areas, resonating with the push for sustainable chemical synthesis.

In summary, 2228340-45-0 represents a versatile building block with cross-disciplinary applications. Its integration into drug discovery pipelines and agrochemical formulations underscores its industrial relevance, while ongoing studies explore its potential in cutting-edge fields like precision medicine and smart farming.